Cas no 648881-62-3 (L-Alanine,L-alanyl-L-seryl-L-methionyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-methionyl-L-alanyl-)

• Product Name: L-Alanine,L-alanyl-L-seryl-L-methionyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-methionyl-L-alanyl-
• CAS No: 648881-62-3
• MF: C₄₃H₇₅N₁₃O₁₈S₂
• MW: 1126.26190781593
• CID: 413561
• Update Time: 2024-01-29

L-Alanine,L-alanyl-L-seryl-L-methionyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-methionyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-alanyl-L-seryl-L-methionyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-methionyl-L-alanyl-
• L-Alanine, L-alanyl-L-seryl-L-methionyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-alanyl-L-alanyl-L-seryl-L-methionyl-L-alanyl- (9CI)

• Inchi： 1S/C43H75N13O18S2/c1-18(44)31(61)53-29(16-59)41(71)52-26(11-13-76-9)38(68)56-28(15-58)40(70)49-20(3)33(63)45-22(5)35(65)54-27(14-57)39(69)48-19(2)32(62)46-23(6)36(66)55-30(17-60)42(72)51-25(10-12-75-8)37(67)47-21(4)34(64)50-24(7)43(73)74/h18-30,57-60H,10-17,44H2,1-9H3,(H,45,63)(H,46,62)(H,47,67)(H,48,69)(H,49,70)(H,50,64)(H,51,72)(H,52,71)(H,53,61)(H,54,65)(H,55,66)(H,56,68)(H,73,74)/t18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-/m0/s1
• InChI Key： PELJFNXAQSGXOE-FLYJFVFHSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)[C@H](CCSC)NC(=O)[C@H](CO)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 1125.47995

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 1709.7±65.0 °C(Predicted)
• PSA: 493.44
• pka: 3.42±0.10(Predicted)